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Compound of Interest

Compound Name:
5-Ethyl-3-methylene-dihydro-

furan-2-one

CAS No.: 82112-60-5

Cat. No.: B3286208

Get Quote

Executive Summary
5-Ethyl-α-methylene-γ-butyrolactone (also known as α-methylene-γ-hexalactone or 2-

methylene-4-hexanolide) is a functionalized sesquiterpene lactone derivative characterized by

an exocyclic α-methylene group conjugated to a carbonyl. This structural motif acts as a potent

Michael acceptor, enabling the compound to form covalent bonds with nucleophilic cysteine

residues in biological targets.

Primarily utilized in oncology and immunology research, this compound serves as a

pharmacophore for inhibiting the NF-κB signaling pathway by alkylating the p65 subunit.

Additionally, its antifungal and antibacterial properties make it a candidate for agricultural

fungicide development. This guide details its chemical identity, validated synthesis protocols,

mechanism of action, and safety considerations.

Chemical Identity & Nomenclature[1][2][3]
The compound is a derivative of Tulipalin A (α-methylene-γ-butyrolactone) with an ethyl

substitution at the γ-position (C5).
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Property Specification

Systematic Name 5-ethyl-3-methylenedihydro-2(3H)-furanone

Common Synonyms
α-methylene-γ-hexalactone; 2-methylene-4-

hexanolide; 3-methylene-5-ethyl-γ-butyrolactone

CAS Number

Variable by isomer (Generic α-methylene-γ-

butyrolactone: 547-65-9; Specific ethyl

derivative often cited in synthesis literature)

Molecular Formula C₇H₁₀O₂

Molecular Weight 126.15 g/mol

SMILES CCC1CC(=C)C(=O)O1

InChI Key (Isomer specific)

Pharmacophore α-methylene-γ-lactone (Michael Acceptor)

Synthesis & Production
The most robust synthetic route utilizes a Reformatsky-type reaction involving zinc-mediated

addition of an α-(bromomethyl)acrylate ester to an aldehyde (Propanal), followed by

spontaneous or acid-catalyzed lactonization.

Reaction Mechanism
The synthesis relies on the formation of an organozinc intermediate from ethyl 2-

(bromomethyl)acrylate. This nucleophilic species attacks the carbonyl of propanal. The

resulting hydroxy-ester cyclizes to form the lactone ring.

Validated Experimental Protocol
Scale: 10 mmol

Yield: ~60-75%

Reagents:
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Ethyl 2-(bromomethyl)acrylate (1.2 equiv)

Propanal (1.0 equiv)

Activated Zinc powder (1.5 equiv)

THF (anhydrous)

Saturated aqueous NH₄Cl (Quenching)

Step-by-Step Methodology:

Activation: Suspend zinc powder in anhydrous THF under nitrogen atmosphere. Activate with

a catalytic amount of iodine or 1,2-dibromoethane if necessary.

Addition: Add propanal (10 mmol) to the suspension.

Initiation: Slowly add ethyl 2-(bromomethyl)acrylate (12 mmol) dropwise. The reaction is

exothermic; maintain temperature at 40-50°C to prevent runaway.

Reaction: Stir at reflux for 2–4 hours. Monitor consumption of aldehyde via TLC

(Hexane:EtOAc 4:1).

Quenching: Cool to 0°C and quench with saturated NH₄Cl solution.

Acid Cyclization: If lactonization is incomplete (presence of open-chain hydroxy ester), treat

the crude organic layer with catalytic p-TsOH in benzene/toluene at reflux with a Dean-Stark

trap.

Purification: Extract with diethyl ether, dry over MgSO₄, and concentrate. Purify via silica gel

flash chromatography (Gradient: 5% to 20% EtOAc in Hexanes).

Synthesis Workflow Diagram
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Critical Parameters

Reagents:
Propanal + Ethyl 2-(bromomethyl)acrylate

Zinc Insertion
(THF, 50°C)

 Activation Nucleophilic Addition
to Aldehyde

Zinc Alkoxide
Intermediate

Acidic Quench
(NH4Cl / HCl)

Lactonization
(Ring Closure)

 -EtOH
5-Ethyl-α-methylene-γ-butyrolactone

Temp: <50°C
(Exothermic)

Atmosphere:
N2 / Ar

Click to download full resolution via product page

Caption: Step-wise Reformatsky synthesis pathway for the production of 5-ethyl-α-methylene-

γ-butyrolactone.

Biological Applications & Mechanism of Action
The Michael Acceptor Pharmacophore
The biological activity of 5-ethyl-α-methylene-γ-butyrolactone is driven by the exocyclic double

bond conjugated to the carbonyl. This system is highly reactive toward thiols (sulfhydryl groups)

via Michael addition.

Target: NF-κB Pathway Inhibition
A primary application is the inhibition of the Nuclear Factor kappa B (NF-κB) pathway, a key

regulator of inflammation and cancer cell survival.

Mechanism: The lactone covalently alkylates the p65 subunit of NF-κB (specifically at

Cysteine-38).

Result: This alkylation prevents the binding of NF-κB to DNA, thereby suppressing the

transcription of pro-inflammatory cytokines and anti-apoptotic genes.

Mechanism of Action Diagram
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Caption: Molecular mechanism showing the covalent alkylation of NF-κB p65 by the lactone

warhead.

Analytical Characterization
To validate the synthesis of 5-ethyl-α-methylene-γ-butyrolactone, researchers should look for

the following spectroscopic signatures.

¹H NMR Spectroscopy (CDCl₃, 400 MHz)
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Proton
Environment

Chemical Shift
(δ)

Multiplicity Integration Assignment

Exocyclic =CH₂

(a)
6.20 - 6.25

Doublet (J ~2-3

Hz)
1H Trans to C=O

Exocyclic =CH₂

(b)
5.60 - 5.65

Doublet (J ~2-3

Hz)
1H Cis to C=O

γ-CH (Ring) 4.40 - 4.50 Multiplet 1H C5 Proton

β-CH₂ (Ring) 2.60 - 3.10 Multiplet 2H C4 Protons

Ethyl -CH₂- 1.60 - 1.80 Multiplet 2H
Side chain

methylene

Ethyl -CH₃ 0.95 - 1.05 Triplet 3H Terminal methyl

Note: The presence of two doublets between 5.5 and 6.3 ppm is the diagnostic signature of the

α-methylene group.

IR Spectroscopy
Carbonyl (C=O): Strong band at ~1750–1770 cm⁻¹ (characteristic of γ-lactones).

Alkene (C=C): Weak to medium band at ~1660 cm⁻¹.

Safety & Toxicology
Allergenic Potential
Like its parent compound Tulipalin A (found in tulips), the 5-ethyl derivative is a potent contact

allergen.

Mechanism: Haptenization of skin proteins via cysteine modification.

Handling: Double-gloving (Nitrile) and use of a fume hood are mandatory. Avoid direct skin

contact.

Cytotoxicity
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Toxicity: Moderate to high cytotoxicity against mammalian cells.

LD50: Not established for humans; treat as a toxic alkylating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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